N-(2-methyl-1,2,4-triazol-3-yl)-2-pyrrolidin-1-ylsulfonylbenzenesulfonamide

• IUPAC Name: N-(2-methyl-1,2,4-triazol-3-yl)-2-pyrrolidin-1-ylsulfonylbenzenesulfonamide
• InChI: InChI=1S/C13H17N5O4S2/c1-17-13(14-10-15-17)16-23(19,20)11-6-2-3-7-12(11)24(21,22)18-8-4-5-9-18/h2-3,6-7,10H,4-5,8-9H2,1H3,(H,14,15,16)
• InChI Key: XXBZWONVWIXUFL-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NC=N1)NS(=O)(=O)C2=CC=CC=C2S(=O)(=O)N3CCCC3
• Molecular Formula: C13H17N5O4S2
• Molecular Weight: 371.4 g/mol

Description

N-(2-methyl-1,2,4-triazol-3-yl)-2-pyrrolidin-1-ylsulfonylbenzenesulfonamide is a complex organic compound that belongs to the class of sulfonamides. This compound features a triazole ring, a pyrrolidine ring, and a benzenesulfonamide moiety, making it a molecule of interest in various fields of scientific research due to its potential biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-methyl-1,2,4-triazol-3-yl)-2-pyrrolidin-1-ylsulfonylbenzenesulfonamide typically involves multiple steps, starting with the preparation of the triazole ring. One common method involves the alkylation of 1,2,4-triazole-3-thiol using a halogenated acetal in the presence of a base such as cesium carbonate . The resulting intermediate is then subjected to further reactions to introduce the pyrrolidine and benzenesulfonamide groups.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and automated synthesis systems to ensure high yield and purity. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to maximize efficiency and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

N-(2-methyl-1,2,4-triazol-3-yl)-2-pyrrolidin-1-ylsulfonylbenzenesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form sulfoxides or sulfones.

Reduction: Reduction reactions can be used to modify the sulfonamide group.

Substitution: The triazole and pyrrolidine rings can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups into the molecule.

Scientific Research Applications

N-(2-methyl-1,2,4-triazol-3-yl)-2-pyrrolidin-1-ylsulfonylbenzenesulfonamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor ligand.

Medicine: Explored for its antimicrobial, antifungal, and anticancer properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(2-methyl-1,2,4-triazol-3-yl)-2-pyrrolidin-1-ylsulfonylbenzenesulfonamide involves its interaction with specific molecular targets. The triazole ring can bind to metal ions or enzyme active sites, while the sulfonamide group can mimic natural substrates or inhibitors. These interactions can disrupt biological pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Similar Compounds

1,2,4-Triazole derivatives: Compounds like fluconazole and alprazolam share the triazole ring structure.

Sulfonamides: Sulfamethoxazole and sulfasalazine are examples of sulfonamide-containing drugs.

Uniqueness

N-(2-methyl-1,2,4-triazol-3-yl)-2-pyrrolidin-1-ylsulfonylbenzenesulfonamide is unique due to its combination of a triazole ring, pyrrolidine ring, and benzenesulfonamide moiety. This structural complexity allows it to interact with a wide range of biological targets, making it a versatile compound for research and potential therapeutic applications.